Cas no 2228504-64-9 (3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine
• CAS No: 2228504-64-9
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6410388
• PubChem ID: 165971820
• Update Time: 2025-10-28

3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine
• EN300-1957115
• 2228504-64-9

• Inchi： 1S/C11H12F3N/c1-7-3-2-4-8(12)9(7)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： ZARHSUQNTSBTSF-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC=CC=2C)F)(C1)N)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine

3,3-Difluoro-1-(2-Fluoro-6-Methylphenyl)Cyclobutan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228504-64-9, known as 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and an amino group attached to the 1-position, which is further connected to a substituted phenyl group containing a fluorine atom at the 2-position and a methyl group at the 6-position.

Recent studies have highlighted the importance of cyclobutane derivatives in modern organic synthesis. The cyclobutane ring in this compound contributes to its rigidity and strain, which are key factors in determining its reactivity and stability. The presence of fluorine atoms at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it particularly useful in applications requiring precise control over electronic interactions, such as in drug design and materials engineering.

The substituted phenyl group attached to the cyclobutane ring adds another layer of complexity to the molecule's structure. The fluorine atom at the 2-position and the methyl group at the 6-position create a unique electronic environment around the aromatic ring. This arrangement can lead to interesting π-interactions and conjugation effects, which are critical in many chemical reactions and material properties. Recent research has explored how these substituents influence the molecule's solubility, reactivity, and stability under various conditions.

From a synthetic perspective, the preparation of 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine involves a series of carefully controlled reactions. The synthesis typically begins with the formation of a cyclobutane intermediate, followed by fluorination at specific positions. The introduction of the amino group and the substituted phenyl group requires precise stoichiometric control to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The applications of this compound are diverse and expanding rapidly with ongoing research. In materials science, it has been explored as a potential component in advanced polymers and composites due to its unique mechanical properties. In drug design, its rigid structure and electronic characteristics make it an attractive candidate for targeting specific biological pathways. Additionally, its role as an intermediate in organic synthesis has been documented in several recent studies, highlighting its versatility across different chemical systems.

Recent studies have also focused on understanding the environmental impact of this compound. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for its production and disposal. These efforts align with global initiatives to promote green chemistry principles in industrial applications.

In conclusion, 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutan-1-amine is a multifaceted compound with significant potential across multiple disciplines. Its unique structure provides a foundation for exploring novel chemical reactions and material properties. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.